Cas no 2148611-35-0 (ethyl 2-amino-3-methylhex-5-enoate)

• Product Name: ethyl 2-amino-3-methylhex-5-enoate
• CAS No: 2148611-35-0
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6167584
• PubChem ID: 165505948
• Update Time: 2025-10-30

ethyl 2-amino-3-methylhex-5-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-methylhex-5-enoate
• EN300-1297899
• 2148611-35-0

• Inchi： 1S/C9H17NO2/c1-4-6-7(3)8(10)9(11)12-5-2/h4,7-8H,1,5-6,10H2,2-3H3
• InChI Key： DMRWRJVBTKHFMU-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)CC=C)N)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl 2-amino-3-methylhex-5-enoate

Research Brief on Ethyl 2-amino-3-methylhex-5-enoate (CAS: 2148611-35-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-amino-3-methylhex-5-enoate (CAS: 2148611-35-0) is a chiral amino acid derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including an ethyl ester group, an amino functionality, and a terminal alkene, serves as a versatile building block for the synthesis of complex bioactive molecules. Recent studies have explored its utility in the development of novel drug candidates, particularly in the areas of enzyme inhibition and peptide mimetics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of ethyl 2-amino-3-methylhex-5-enoate as a key intermediate in the synthesis of potent protease inhibitors. The researchers utilized the compound's alkene moiety for selective functionalization, enabling the construction of a diverse library of inhibitors targeting viral proteases. The study reported IC50 values in the nanomolar range for several derivatives, highlighting the compound's potential in antiviral drug development.

In the field of chemical biology, a recent breakthrough published in Nature Chemical Biology (2024) revealed the compound's application in the development of activity-based probes for studying amino acid racemases. The terminal alkene of ethyl 2-amino-3-methylhex-5-enoate was strategically employed for click chemistry modifications, allowing for the creation of highly specific probes that enabled real-time monitoring of enzyme activity in bacterial systems. This approach has opened new avenues for understanding bacterial resistance mechanisms.

From a synthetic chemistry perspective, several innovative methodologies have been developed to optimize the production of ethyl 2-amino-3-methylhex-5-enoate. A 2024 paper in Organic Letters described an asymmetric catalytic route using a novel chiral phosphoric acid catalyst, achieving enantiomeric excesses greater than 98%. This advancement addresses previous challenges in obtaining the compound in optically pure form, which is crucial for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Pharmacokinetic studies of derivatives based on ethyl 2-amino-3-methylhex-5-enoate have shown promising results. Research published in the European Journal of Pharmaceutical Sciences (2023) demonstrated that structural modifications of the parent compound led to derivatives with improved metabolic stability and oral bioavailability. These findings suggest that the scaffold may serve as a valuable starting point for developing drugs with favorable ADME (absorption, distribution, metabolism, and excretion) properties.

Looking forward, ethyl 2-amino-3-methylhex-5-enoate continues to attract research interest due to its structural versatility. Current investigations are exploring its potential in targeted drug delivery systems, where the alkene functionality can be utilized for conjugation with various carrier molecules. Additionally, computational studies are being conducted to predict novel bioactive derivatives, potentially expanding the compound's applications to new therapeutic areas such as neurodegenerative diseases and oncology.